Cas no 1248220-86-1 (1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol)

1-{1-(4-Bromophenyl)ethylamino}-2-methylpropan-2-ol is a brominated aromatic compound featuring a secondary amine and a tertiary alcohol functional group. Its molecular structure, incorporating a 4-bromophenyl moiety, suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, where selective bromination and amine-alcohol reactivity are advantageous. The presence of a branched alkyl chain enhances steric control, which may influence selectivity in coupling reactions or ligand applications. This compound’s well-defined stereochemistry and functional group compatibility could facilitate its use in asymmetric synthesis or as a building block for bioactive molecules. Its stability under standard conditions further supports handling in laboratory-scale organic transformations.
1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol structure
1248220-86-1 structure
Product Name:1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol
CAS No:1248220-86-1
MF:C12H18BrNO
MW:272.181422710419
CID:5157966
PubChem ID:61503408
Update Time:2025-06-11

1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{[1-(4-bromophenyl)ethyl]amino}-2-methylpropan-2-ol
    • 2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-2-methyl-
    • 1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol
    • Inchi: 1S/C12H18BrNO/c1-9(14-8-12(2,3)15)10-4-6-11(13)7-5-10/h4-7,9,14-15H,8H2,1-3H3
    • InChI Key: LNHKVHOVYJBXPK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)NCC(C)(C)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 188
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.299

1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol Pricemore >>

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Additional information on 1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol

Comprehensive Overview of 1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol (CAS No. 1248220-86-1)

1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol (CAS No. 1248220-86-1) is a specialized organic compound with a unique molecular structure that combines a 4-bromophenyl group with an ethylamino and a 2-methylpropan-2-ol moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for high-purity intermediates like 1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound’s brominated aromatic ring and amino alcohol functional groups make it a versatile building block for synthesizing more complex molecules. Its CAS No. 1248220-86-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in synthetic chemistry.

One of the most common questions about 1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is critical for its handling in laboratory settings. Additionally, its thermal stability has been a topic of interest, especially for researchers exploring its use in high-temperature reactions.

The synthetic routes for 1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol often involve multi-step processes, including nucleophilic substitution and reductive amination. These methods are optimized to achieve high yields and purity, which are essential for its application in pharmaceutical intermediates. The compound’s 4-bromophenyl group is particularly valuable for cross-coupling reactions, a technique widely used in modern organic synthesis.

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Another trending topic related to 1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol is its potential role in green chemistry. As the scientific community shifts toward sustainable practices, there is growing interest in developing eco-friendly synthetic pathways for such compounds. Researchers are exploring catalytic methods and biodegradable solvents to minimize environmental impact while maintaining efficiency.

In conclusion, 1-{1-(4-bromophenyl)ethylamino}-2-methylpropan-2-ol (CAS No. 1248220-86-1) represents a fascinating area of study with broad implications for pharmaceutical research and industrial chemistry. Its unique structural features and versatile applications make it a compound worth watching in the coming years. By addressing common search queries and integrating highly specific keywords, this overview aims to provide both technical depth and search engine visibility.

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